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Compound of Interest

Compound Name: AZ191

Cat. No.: B605721

For researchers, scientists, and drug development professionals utilizing the potent kinase
inhibitor AZ191, ensuring its proper disposal is a critical component of laboratory safety and
regulatory compliance. This guide provides essential information and step-by-step procedures
for the safe handling and disposal of AZ191, reinforcing our commitment to being your
preferred partner in laboratory safety and chemical management.

Understanding AZ191: A Profile

AZ191 is a potent and selective inhibitor of dual-specificity tyrosine-phosphorylation-regulated
kinase 1B (DYRKZ1B). Its chemical and physical properties are summarized below to inform
safe handling and disposal practices.

Property Value Source
Molecular Formula C24H27N70 [1]
Molecular Weight 429.52 g/mol

Appearance Solid

Solubility Soluble in DMSO and ethanol

Recommended at -20°C for
Storage
long-term storage.
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Core Disposal Protocol for AZ191

The disposal of AZ191, like all laboratory chemicals, must be conducted in accordance with
institutional, local, and national regulations. The primary source of specific disposal information
is the Safety Data Sheet (SDS) provided by the manufacturer. Always consult the SDS for
AZ191 before initiating any disposal procedures.

While a specific, publicly accessible SDS for AZ191 was not identified during this search, the
following general procedures for the disposal of potent kinase inhibitors and similar hazardous
chemical waste should be followed.

Step 1: Personal Protective Equipment (PPE)

Before handling AZ191 for disposal, ensure you are wearing the appropriate PPE:
o Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat to protect from splashes.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is paramount to prevent dangerous reactions and ensure
compliant disposal.

o Designated Waste Container: Use a clearly labeled, leak-proof, and chemically compatible
container for AZ191 waste. The container must be marked as "Hazardous Waste."

e Solid Waste:

o Unused or expired pure AZ191 powder.

o Contaminated materials such as weigh boats, pipette tips, and gloves.
e Liquid Waste:

o Solutions containing AZ191 (e.g., in DMSO).
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o Rinsate from cleaning contaminated glassware.

e Avoid Mixing: Do not mix AZ191 waste with incompatible chemicals. Consult the SDS for
specific chemical incompatibilities.

Step 3: Labeling and Storage

Accurate labeling and safe storage of hazardous waste are critical for regulatory compliance
and the safety of all laboratory personnel.

e Labeling: The hazardous waste container must be clearly labeled with:

The words "Hazardous Waste."

[¢]

[e]

The full chemical name: "AZ191" and any solvents present.

o

The approximate concentration and quantity of the waste.

The date of accumulation.

[¢]

[¢]

The name of the principal investigator and the laboratory contact information.

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,
away from general laboratory traffic. Ensure secondary containment is used to prevent spills.

Step 4: Arrange for Professional Disposal

Hazardous chemical waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal company.

o Contact EHS: Follow your institution's specific procedures for requesting a hazardous waste
pickup.

o Documentation: Complete any required waste disposal forms accurately and completely.

Experimental Workflow for Disposal

The logical flow for the proper disposal of AZ191 is outlined in the diagram below. Adherence
to this workflow is essential for ensuring a safe and compliant disposal process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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